Cas no 10464-31-0 (5-Benzyl-10-oxo-10,11-dihydro-5H-dibenzb,fazepine)

• Product Name: 5-Benzyl-10-oxo-10,11-dihydro-5H-dibenzb,fazepine
• CAS No: 10464-31-0
• MF: C₂₁H₁₇NO
• MW: 299.365785360336
• CID: 118621
• PubChem ID: 13352932
• Update Time: 2025-04-18

5-Benzyl-10-oxo-10,11-dihydro-5H-dibenzb,fazepine Chemical and Physical Properties

Names and Identifiers

• 5-Benzyl-10-oxo-10,11-dihydro-5H-dibenz[b,f]azepine
• 10H-Dibenz[b,f]azepin-10-one,5,11-dihydro-5-(phenylmethyl)-
• 11-benzyl-6H-benzo[b][1]benzazepin-5-one
• 5-Benzyl-10,11-dihydro-5H-dibenz[b,f]azepin-10-one
• 5-benzyl-5,11-dihydro-10H-dibenz[b,f]azepin-10-one
• 5-Benzyl-5H-dibenz[b,f]azepin-10(11H)-on
• 5-Benzyl-5H-dibenz<azepin-10(11H)-on
• 5H-N-benzyl-10,11-dihydrobenz<b,f>azepin-10-one
• 5,10-Dihydro-5-(phenylmethyl)-10H-dibenz[b,f]azepin-10-one,
• SCHEMBL11623661
• AKOS030255321
• DTXSID30537990
• FT-0662855
• J-001213
• 10464-31-0
• 5-Benzyl-5,11-dihydro-10H-dibenzo[b,f]azepin-10-one
• HPCYLTILMWPHLP-UHFFFAOYSA-N
• DB-317149
• 5-Benzyl-10-oxo-10,11-dihydro-5H-dibenzb,fazepine

• Inchi： 1S/C21H17NO/c23-21-14-17-10-4-6-12-19(17)22(15-16-8-2-1-3-9-16)20-13-7-5-11-18(20)21/h1-13H,14-15H2
• InChI Key： HPCYLTILMWPHLP-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2N(CC2C=CC=CC=2)C2C=CC=CC=2C1

Computed Properties

• Exact Mass: 299.13100
• Monoisotopic Mass: 299.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: 152 °C
• Boiling Point: 493.7±45.0 °C at 760 mmHg
• Flash Point: 200.3±18.1 °C
• Refractive Index: 1.651
• PSA: 20.31000
• LogP: 4.82870
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

5-Benzyl-10-oxo-10,11-dihydro-5H-dibenzb,fazepine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzazepines Dibenzazepines